Cas no 6306-14-5 (1H-Indole-3-aceticacid, 4,7-dimethyl-)

• Product Name: 1H-Indole-3-aceticacid, 4,7-dimethyl-
• CAS No: 6306-14-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 510519
• PubChem ID: 22751
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, 4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 4,7-dimethyl-
• 2-(4,7-dimethyl-1H-indol-3-yl)acetic acid
• Indole-3-acetic acid, 4,7-dimethyl- (7CI,8CI)
• (4,7-dimethyl-indol-3-yl)-acetic acid
• (4,7-Dimethyl-indolyl-3)-essigsaeure
• 3-INDOLEACETIC ACID, 4,7-DIMETHYL-
• 4,7-Dimethyl-3-indoleacetic acid
• AC1L2L0F
• BRN 0396235
• CTK2F5073
• Indole-3-acetic acid,7-dimethyl-
• NSC22865

• Inchi： 1S/C12H13NO2/c1-7-3-4-8(2)12-11(7)9(6-13-12)5-10(14)15/h3-4,6,13H,5H2,1-2H3,(H,14,15)
• InChI Key： JEDHWHYXMXJLON-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C(C)=CC=C(C)C=21)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.255
• Boiling Point: 419.4°C at 760 mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.653
• PSA: 53.09
• LogP: 2.41180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives